Cas no 1396580-56-5 (N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide
• CAS No: 1396580-56-5
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 5400161
• Update Time: 2025-10-30

N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepine-3-carboxamide, N-(3-acetylphenyl)hexahydro-5-oxo-
• N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C14H16N2O3S/c1-9(17)10-3-2-4-11(7-10)15-14(19)12-8-20-6-5-13(18)16-12/h2-4,7,12H,5-6,8H2,1H3,(H,15,19)(H,16,18)
• InChI Key： OXXQXZYLJZAXFV-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NC2=CC=CC(C(C)=O)=C2)=O)C1

Additional information on N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide

Professional Introduction to N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396580-56-5)

N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396580-56-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex heterocyclic structure, has been extensively studied for its potential pharmacological properties and applications in drug development. The molecular framework of this compound integrates key functional groups that contribute to its unique reactivity and biological activity, making it a subject of considerable interest among researchers.

The structural composition of N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide is notable for its incorporation of both phenyl and thiazepane moieties. The phenyl ring, particularly in its acetylated form, enhances the compound's solubility and bioavailability while also providing a scaffold for further chemical modifications. The thiazepane core is a well-known pharmacophore in medicinal chemistry, often associated with compounds exhibiting significant biological activity. This combination of structural features positions the compound as a promising candidate for various therapeutic applications.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Among these, thiazepane derivatives have shown particular promise in the treatment of neurological disorders, infectious diseases, and inflammatory conditions. N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide, with its unique structural attributes, has been investigated for its potential role in modulating various biological pathways.

One of the most compelling aspects of this compound is its ability to interact with multiple targets within the human body. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, research has indicated that derivatives of thiazepane can interfere with bacterial biofilm formation and virulence factors, making them attractive candidates for novel antimicrobial agents. Additionally, the acetylated phenyl group may contribute to anti-inflammatory properties by modulating cytokine production and immune responses.

The synthesis of N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 3-acetylphenylamine and 1,4-thiazepanone derivatives. These intermediates are then coupled through condensation reactions to form the desired thiazepane core structure. Subsequent functional group transformations ensure the final product possesses the necessary pharmacological properties.

The pharmacokinetic profile of N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide is another area of active investigation. Researchers are particularly interested in understanding how the compound is metabolized and excreted within the body. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its metabolic pathways. These studies not only provide insights into the compound's safety profile but also help in optimizing dosages and delivery methods for therapeutic efficacy.

In conclusion, N-(3-acetylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396580-56-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.